Cas no 1603388-38-0 (Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl-)
Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl-
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- Inchi: 1S/C8H17ClO/c1-7(5-10-4)8(2,3)6-9/h7H,5-6H2,1-4H3
- InChI Key: XVARQVNXEZKXOK-UHFFFAOYSA-N
- SMILES: C(Cl)C(C)(C)C(COC)C
Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-675731-0.05g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 0.05g |
$1140.0 | 2023-03-11 | ||
| Enamine | EN300-675731-0.1g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 0.1g |
$1195.0 | 2023-03-11 | ||
| Enamine | EN300-675731-0.25g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 0.25g |
$1249.0 | 2023-03-11 | ||
| Enamine | EN300-675731-0.5g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 0.5g |
$1302.0 | 2023-03-11 | ||
| Enamine | EN300-675731-1.0g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-675731-2.5g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 2.5g |
$2660.0 | 2023-03-11 | ||
| Enamine | EN300-675731-5.0g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 5.0g |
$3935.0 | 2023-03-11 | ||
| Enamine | EN300-675731-10.0g |
1-chloro-4-methoxy-2,2,3-trimethylbutane |
1603388-38-0 | 10.0g |
$5837.0 | 2023-03-11 |
Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl-
Research Brief on Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl- (CAS: 1603388-38-0) in Chemical and Biomedical Applications
The compound Butane, 1-chloro-3-(methoxymethyl)-2,2-dimethyl- (CAS: 1603388-38-0) has recently garnered attention in chemical and biomedical research due to its unique structural properties and potential applications. This halogenated ether derivative exhibits a combination of steric hindrance and reactive sites, making it a valuable intermediate in synthetic chemistry and drug discovery. Recent studies have explored its role as a building block for complex molecules, particularly in the development of novel therapeutic agents and functional materials.
In synthetic chemistry, this compound serves as a versatile precursor for nucleophilic substitution reactions. The presence of both chloro and methoxymethyl groups on a sterically hindered butane backbone allows for selective functionalization under controlled conditions. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in constructing quaternary carbon centers, a challenging transformation in organic synthesis. The research team utilized palladium-catalyzed cross-coupling reactions to achieve high yields (up to 85%) of complex architectures relevant to pharmaceutical development.
From a biomedical perspective, derivatives of 1603388-38-0 have shown promise in early-stage drug discovery programs. Molecular modeling studies indicate that the compound's scaffold can serve as a core structure for kinase inhibitors, particularly targeting protein kinases involved in inflammatory pathways. Researchers at several pharmaceutical companies have incorporated this moiety into lead compounds for autoimmune diseases, with preliminary in vitro data showing nanomolar potency against key inflammatory markers.
The compound's physicochemical properties have also been extensively characterized in recent investigations. A 2024 publication in ACS Medicinal Chemistry Letters reported detailed analysis of its solubility profile, partition coefficient (logP = 2.1), and metabolic stability. These parameters suggest favorable drug-like properties for medicinal chemistry applications, though further optimization may be required to improve bioavailability in certain chemical series.
Industrial applications of 1603388-38-0 are emerging in specialty chemicals production. Its stability under various conditions makes it suitable for use as an intermediate in polymer chemistry, particularly in the synthesis of novel epoxy resins with enhanced thermal properties. Several patents filed in 2023-2024 describe its incorporation into flame-retardant materials and high-performance adhesives.
Safety and toxicological assessments of this compound are currently underway at multiple research institutions. Early data suggests moderate acute toxicity (LD50 > 500 mg/kg in rodent models), with particular attention being paid to potential hepatotoxicity based on structural alerts. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are recommended when working with this chemical in laboratory settings.
Future research directions for 1603388-38-0 include exploration of its enantioselective synthesis (as the molecule contains a chiral center) and investigation of its potential as a fragment in fragment-based drug discovery. The compound's unique combination of rigidity and functionality positions it as an interesting candidate for further development across multiple chemical and biomedical applications.
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